Cas no 886851-42-9 (6-(furan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(furan-2-yl)pyridine-3-carbaldehyde
• CAS No: 886851-42-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD04115423
• CID: 712928
• PubChem ID: 24729675
• Update Time: 2025-05-25

6-(furan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,6-(2-furanyl)-
• 6-(2-furyl)nicotinaldehyde
• 6-(furan-2-yl)pyridine-3-carbaldehyde
• 6-(2-Furanyl)-3-pyridinecarboxaldehyde
• 6-(furan-2-yl)nicotinaldehyde
• 3-Pyridinecarboxaldehyde, 6-(2-furanyl)-
• F2167-2419
• DTXSID80646960
• CS-0270924
• MFCD04115423
• C78539
• MS-22535
• SCHEMBL13387701
• 6-furan-2-yl-pyridine-3-carbaldehyde, AldrichCPR
• EN300-239869
• 886851-42-9
• AKOS006228732
• AB19964
• RHHAYCIYWCFECO-UHFFFAOYSA-N
• DB-078118

• MDL： MFCD04115423
• Inchi： 1S/C10H7NO2/c12-7-8-3-4-9(11-6-8)10-2-1-5-13-10/h1-7H
• InChI Key： RHHAYCIYWCFECO-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CO2)=CC=C1C=O

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 6-(furan-2-yl)pyridine-3-carbaldehyde

Recent Advances in the Study of 6-(furan-2-yl)pyridine-3-carbaldehyde (CAS: 886851-42-9) in Chemical Biology and Pharmaceutical Research

The compound 6-(furan-2-yl)pyridine-3-carbaldehyde (CAS: 886851-42-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its furan and pyridine moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery, material science, and catalysis. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of interest is the role of 6-(furan-2-yl)pyridine-3-carbaldehyde as a building block in the synthesis of more complex molecules. Researchers have demonstrated its efficacy in multicomponent reactions, where it serves as a precursor for the formation of pharmacologically relevant heterocycles. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its synthetic utility, 6-(furan-2-yl)pyridine-3-carbaldehyde has been investigated for its intrinsic biological properties. A recent Bioorganic & Medicinal Chemistry Letters article detailed its antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The findings suggested that the compound's furan ring contributes to its ability to disrupt bacterial cell membranes, while the pyridine moiety enhances its binding affinity to microbial targets. These insights open new avenues for the development of antimicrobial agents based on this scaffold.

Another noteworthy application of 6-(furan-2-yl)pyridine-3-carbaldehyde lies in its potential as a fluorescent probe. A 2024 study in Chemical Communications reported the design of a series of fluorescent derivatives that exhibit strong emission in the visible spectrum. These probes were successfully employed in live-cell imaging, demonstrating their utility in tracking intracellular processes. The study emphasized the compound's tunable photophysical properties, which can be tailored for specific imaging applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Recent computational studies have employed molecular docking and dynamics simulations to predict its interactions with biological targets, providing a foundation for future structure-activity relationship (SAR) studies. These efforts aim to refine the compound's design and enhance its therapeutic potential.

In conclusion, 6-(furan-2-yl)pyridine-3-carbaldehyde (CAS: 886851-42-9) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to fluorescent imaging—highlight its significance in advancing scientific and medical innovations. Ongoing research continues to explore its full potential, with the goal of translating these findings into practical solutions for unmet medical needs.